Chronic Fatigue Syndrome (CFS)

Description

Chronic Fatigue Syndrome (CFS), also known as Myalgic Encephalomyelitis (ME/CFS), is a complex, debilitating, long-term illness characterized by extreme fatigue that is not improved by rest and is worsened by physical or mental activity. It significantly impacts daily functioning and is often accompanied by other symptoms such as cognitive dysfunction, sleep disturbances, widespread pain, and orthostatic intolerance. The etiology remains unknown, and diagnosis is clinical, based on symptom criteria.